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Compound of Interest

Compound Name: Moniro-1

Cat. No.: B11930281 Get Quote

An in-depth analysis of scientific literature and chemical databases reveals a significant lack of

public information on the mechanism of action for the compound identified as Moniro-1. While

the chemical identity of Moniro-1 has been established, there is no available data detailing its

biological activity, signaling pathways, or associated experimental protocols.

Moniro-1 is cataloged in chemical databases with the following identifiers:

Identifier Value

Molecular Formula C23H24ClFN4O3

IUPAC Name

4-[3-(diaminomethylideneamino)propoxy]-N-[2-

(4-

fluorophenoxy)phenyl]benzamide;hydrochloride

Synonyms GLXC-10427, EX-A10368

Despite the existence of these chemical descriptors, a comprehensive search for "Moniro-1,"

as well as its synonyms "GLXC-10427" and "EX-A10368," did not yield any peer-reviewed

articles, clinical trial data, or patents that would describe its pharmacological properties.

Consequently, the core requirements for a technical guide—including the presentation of

quantitative data, detailed experimental protocols, and the visualization of signaling pathways

—cannot be met at this time. The absence of this foundational scientific information makes it

impossible to construct an accurate or meaningful report on Moniro-1's mechanism of action.
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It is important to distinguish Moniro-1 from other similarly named but biologically distinct

molecules that were identified during the search process:

Miro1: A mitochondrial Rho GTPase that plays a crucial role in the movement and

localization of mitochondria within cells. Research indicates Miro1 acts as a calcium sensor,

linking mitochondria to motor proteins.[1]

MCP-1 (Monocyte Chemoattractant Protein-1): A chemokine, also known as CCL2, that is

involved in the inflammatory response by recruiting monocytes to sites of injury or infection.

These proteins have well-documented signaling pathways and mechanisms of action but are

unrelated to the chemical compound Moniro-1.

Until research on Moniro-1 is published in the public domain, a detailed technical guide on its

mechanism of action cannot be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Miro1 Is a Calcium Sensor for Glutamate Receptor-Dependent Localization of
Mitochondria at Synapses - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Information Regarding Moniro-1's Mechanism of Action
is Not Publicly Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11930281#moniro-1-mechanism-of-action-prediction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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